Cas no 1354002-97-3 ([(S)-1-(2-Amino-ethyl)-piperidin-3-yl]-isopropyl-carbamic acid tert-butyl ester)

[(S)-1-(2-Amino-ethyl)-piperidin-3-yl]-isopropyl-carbamic acid tert-butyl ester is a chiral intermediate widely used in pharmaceutical synthesis, particularly in the development of bioactive compounds and active pharmaceutical ingredients (APIs). Its key advantages include high stereochemical purity, which is critical for enantioselective synthesis, and the presence of a tert-butyl ester group that enhances stability and facilitates selective deprotection under mild conditions. The compound’s piperidine and amino-ethyl moieties make it a versatile building block for constructing complex molecular architectures, such as protease inhibitors or receptor modulators. Its well-defined structure ensures reproducibility in synthetic routes, making it valuable for medicinal chemistry and process optimization.

[(S)-1-(2-Amino-ethyl)-piperidin-3-yl]-isopropyl-carbamic acid tert-butyl ester structure

1354002-97-3 structure

Product Name:[(S)-1-(2-Amino-ethyl)-piperidin-3-yl]-isopropyl-carbamic acid tert-butyl ester

CAS No:1354002-97-3

MF:C₁₅H₃₁N₃O₂

MW:285.425544023514

CID:2159810

Update Time:2025-06-13

[(S)-1-(2-Amino-ethyl)-piperidin-3-yl]-isopropyl-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

- [(S)-1-(2-amino-ethyl)-piperidin-3-yl]-isopropyl-carbamic acid tert-butyl ester
- (S)-tert-Butyl (1-(2-aminoethyl)piperidin-3-yl)(isopropyl)carbamate
- AM95864
- [(S)-1-(2-aminoethyl)piperidin-3-yl]isopropylcarbamic acid tert-butyl ester
- [(S)-1-(2-Amino-ethyl)-piperidin-3-yl]-isopropyl-carbamic acid tert-butyl ester
- Inchi： 1S/C15H31N3O2/c1-12(2)18(14(19)20-15(3,4)5)13-7-6-9-17(11-13)10-8-16/h12-13H,6-11,16H2,1-5H3/t13-/m0/s1
- InChI Key： QVTYZWUMEQLEJZ-ZDUSSCGKSA-N
- SMILES： O(C(C)(C)C)C(N(C(C)C)[C@@H]1CN(CCN)CCC1)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 20
Rotatable Bond Count: 6
Complexity: 313
Topological Polar Surface Area: 58.8

[(S)-1-(2-Amino-ethyl)-piperidin-3-yl]-isopropyl-carbamic acid tert-butyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Fluorochem	083169-500mg	S)-1-(2-Amino-ethyl)-piperidin-3-yl]-isopropyl-carbamic acid tert-butyl ester	1354002-97-3		500mg	￡854.00	2022-03-01
Chemenu	CM498389-1g	(S)-tert-Butyl(1-(2-aminoethyl)piperidin-3-yl)(isopropyl)carbamate	1354002-97-3	97%	1g	$1695	2022-09-03

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Additional information on [(S)-1-(2-Amino-ethyl)-piperidin-3-yl]-isopropyl-carbamic acid tert-butyl ester

Comprehensive Overview of [(S)-1-(2-Amino-ethyl)-piperidin-3-yl]-isopropyl-carbamic acid tert-butyl ester (CAS No. 1354002-97-3)

The compound [(S)-1-(2-Amino-ethyl)-piperidin-3-yl]-isopropyl-carbamic acid tert-butyl ester (CAS No. 1354002-97-3) is a chiral piperidine derivative with significant applications in pharmaceutical research and organic synthesis. Its unique structure, featuring a tert-butyl ester group and an amino-ethyl side chain, makes it a valuable intermediate in the development of bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in modulating enzyme activity and receptor binding, particularly in the context of central nervous system (CNS) drug discovery.

In recent years, the demand for chiral building blocks like [(S)-1-(2-Amino-ethyl)-piperidin-3-yl]-isopropyl-carbamic acid tert-butyl ester has surged, driven by advancements in asymmetric synthesis and medicinal chemistry. This compound is often explored for its stereoselective properties, which are critical in designing drugs with improved pharmacokinetics and reduced off-target effects. Its CAS No. 1354002-97-3 is frequently searched in academic databases and chemical catalogs, reflecting its relevance in cutting-edge research.

One of the key hotspots in discussions about this compound is its utility in peptide mimetics and small molecule inhibitors. With the growing focus on personalized medicine and targeted therapies, researchers are investigating how modifications to its piperidine core can enhance drug-likeness and blood-brain barrier permeability. These attributes align with current trends in neurodegenerative disease research, where CAS No. 1354002-97-3 is often cited as a scaffold for potential therapeutics.

From a synthetic perspective, the tert-butyl carbamate group in [(S)-1-(2-Amino-ethyl)-piperidin-3-yl]-isopropyl-carbamic acid tert-butyl ester offers robust protection for the amine functionality, a feature highly valued in multi-step organic synthesis. This property is particularly useful in solid-phase peptide synthesis (SPPS) and combinatorial chemistry, where protecting group strategies are paramount. The compound’s stability under acidic conditions further enhances its versatility in heterocyclic chemistry.

Environmental and green chemistry considerations are also shaping the discourse around this compound. Scientists are exploring solvent-free or catalytic methods to derivatize [(S)-1-(2-Amino-ethyl)-piperidin-3-yl]-isopropyl-carbamic acid tert-butyl ester, aiming to reduce waste and improve atom economy. Such innovations resonate with the broader push for sustainable chemical practices, a topic frequently queried in scientific search engines.

In summary, [(S)-1-(2-Amino-ethyl)-piperidin-3-yl]-isopropyl-carbamic acid tert-butyl ester (CAS No. 1354002-97-3) exemplifies the intersection of chiral chemistry, drug development, and sustainable synthesis. Its structural features and applications continue to inspire research across disciplines, making it a compound of enduring interest in both academic and industrial settings.